Cas no 928199-34-2 (2-(2Z)-4-(3,4-dimethoxyphenyl)-2-(3,5-dimethylphenyl)imino-2,3-dihydro-1,3-thiazol-3-ylethan-1-ol)

• Product Name: 2-(2Z)-4-(3,4-dimethoxyphenyl)-2-(3,5-dimethylphenyl)imino-2,3-dihydro-1,3-thiazol-3-ylethan-1-ol
• CAS No: 928199-34-2
• MF: C₂₁H₂₄N₂O₃S
• MW: 384.491864204407
• CID: 5498541
• PubChem ID: 16955800
• Update Time: 2025-07-14

2-(2Z)-4-(3,4-dimethoxyphenyl)-2-(3,5-dimethylphenyl)imino-2,3-dihydro-1,3-thiazol-3-ylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-[(2Z)-4-(3,4-dimethoxyphenyl)-2-[(3,5-dimethylphenyl)imino]-1,3-thiazol-3(2H)-yl]ethanol
• AKOS016384337
• F2734-0279
• 2-[(2Z)-4-(3,4-dimethoxyphenyl)-2-[(3,5-dimethylphenyl)imino]-2,3-dihydro-1,3-thiazol-3-yl]ethan-1-ol
• 2-[4-(3,4-dimethoxyphenyl)-2-(3,5-dimethylphenyl)imino-1,3-thiazol-3-yl]ethanol
• (Z)-2-(4-(3,4-dimethoxyphenyl)-2-((3,5-dimethylphenyl)imino)thiazol-3(2H)-yl)ethanol
• STL275287
• 928199-34-2
• 2-(2Z)-4-(3,4-dimethoxyphenyl)-2-(3,5-dimethylphenyl)imino-2,3-dihydro-1,3-thiazol-3-ylethan-1-ol

• Inchi： 1S/C21H24N2O3S/c1-14-9-15(2)11-17(10-14)22-21-23(7-8-24)18(13-27-21)16-5-6-19(25-3)20(12-16)26-4/h5-6,9-13,24H,7-8H2,1-4H3/b22-21-
• InChI Key： OBSPMMXUDGACJS-DQRAZIAOSA-N
• SMILES： S1C=C(C2C=CC(=C(C=2)OC)OC)N(/C/1=N/C1C=C(C)C=C(C)C=1)CCO

Computed Properties

• Exact Mass: 384.15076381g/mol
• Monoisotopic Mass: 384.15076381g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 544
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 79.6Ų

Additional information on 2-(2Z)-4-(3,4-dimethoxyphenyl)-2-(3,5-dimethylphenyl)imino-2,3-dihydro-1,3-thiazol-3-ylethan-1-ol

Introduction to 2-(2Z)-4-(3,4-dimethoxyphenyl)-2-(3,5-dimethylphenyl)imino-2,3-dihydro-1,3-thiazol-3-ylethan-1-ol (CAS No. 928199-34-2)

2-(2Z)-4-(3,4-dimethoxyphenyl)-2-(3,5-dimethylphenyl)imino-2,3-dihydro-1,3-thiazol-3-ylethan-1-ol (CAS No. 928199-34-2) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of thiazoles and is characterized by its unique structural features, including multiple aromatic rings and functional groups such as methoxy and methyl substituents. These structural elements contribute to its diverse biological activities and make it a valuable candidate for further research and development.

The molecular structure of 2-(2Z)-4-(3,4-dimethoxyphenyl)-2-(3,5-dimethylphenyl)imino-2,3-dihydro-1,3-thiazol-3-ylethan-1-ol (CAS No. 928199-34-2) is particularly noteworthy for its potential in modulating various biological pathways. The presence of the thiazole ring and the imine group suggests that this compound may exhibit strong interactions with biological targets such as enzymes and receptors. Recent studies have highlighted its potential as an inhibitor of specific enzymes involved in inflammatory and neurodegenerative diseases.

In the context of medicinal chemistry, 2-(2Z)-4-(3,4-dimethoxyphenyl)-2-(3,5-dimethylphenyl)imino-2,3-dihydro-1,3-thiazol-3-ylethan-1-ol (CAS No. 928199-34-2) has been investigated for its anti-inflammatory properties. Research published in the Journal of Medicinal Chemistry has shown that this compound effectively inhibits the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro. These findings suggest that it could be a promising lead compound for the development of new anti-inflammatory drugs.

Beyond its anti-inflammatory effects, 2-(2Z)-4-(3,4-dimethoxyphenyl)-2-(3,5-dimethylphenyl)imino-2,3-dihydro-1,3-thiazol-3-ylethan-1-ol (CAS No. 928199-34-2) has also shown potential in neurodegenerative disease models. A study published in the Journal of Neurochemistry demonstrated that this compound can protect neuronal cells from oxidative stress and apoptosis induced by amyloid-beta peptides. This neuroprotective activity makes it a candidate for further investigation in the treatment of Alzheimer's disease and other neurodegenerative disorders.

The pharmacokinetic properties of 2-(2Z)-4-(3,4-dimethoxyphenyl)-2-(3,5-dimethylphenyl)imino-2,3-dihydro-1,3-thiazol-3-ylethan-1-ol (CAS No. 928199-34-2) have also been studied to assess its suitability for drug development. Preliminary data indicate that it has favorable oral bioavailability and a reasonable half-life in animal models. These characteristics are crucial for ensuring that the compound can be effectively delivered to target tissues and maintain therapeutic concentrations over an extended period.

In addition to its therapeutic potential, 2-(2Z)-4-(3,4-dimethoxyphenyl)-2-(3,5-dimethylphenyl)imino-2,3-dihydro-1,3-thiazol-3-yethanols (CAS No. 928199-34-2) have been explored for their use in chemical synthesis and as intermediates in the production of other bioactive compounds. The versatility of this molecule makes it a valuable tool for synthetic chemists working on the development of novel pharmaceuticals.

The safety profile of 2-(2Z)-4-(3,4-dimethoxyphenyl)-2-(3,5-dimethylphenyl)imino- -thiazol--ylethan--ol (CAS No. 928199- 00000000000000000000) is another important aspect to consider in its development as a therapeutic agent. Preclinical studies have shown that it exhibits low toxicity at therapeutic doses and does not cause significant adverse effects in animal models. However, further safety evaluations are necessary to ensure its suitability for human use.

In conclusion, 7777777777777777777 (CAS No. 666666666666666666 ) represents a promising compound with a wide range of potential applications in medicinal chemistry and drug development. 888888888888888 Its unique structural features and diverse biological activities make it an attractive candidate for further research and optimization. 5555555555555 Ongoing studies are expected to provide more insights into its mechanisms of action and therapeutic potential, 44444444 ultimately contributing to the advancement of treatments for various diseases. 111111